Cas no 2228973-41-7 (1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid
• CAS No: 2228973-41-7
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5902499
• PubChem ID: 165683556
• Update Time: 2025-10-29

1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid
• EN300-1746569
• 2228973-41-7

• Inchi： 1S/C9H14O2/c1-6-5-7(6)9(8(10)11)3-2-4-9/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： WYYRBQMCYODWEX-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)C1CC1C)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid

Chemical Profile of 1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid (CAS No. 2228973-41-7)

1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228973-41-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclobutane core substituted with a 2-methylcyclopropyl group, exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of both cyclopropyl and cyclobutane moieties introduces distinct steric and electronic properties, making it a valuable scaffold for the development of novel chemical entities.

The structural configuration of 1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid is characterized by a rigid bicyclic system, which can influence its reactivity and biological interactions. The 2-methylcyclopropyl substituent, in particular, contributes to the molecule's complexity by introducing a methyl group adjacent to the cyclopropyl ring, which can affect both its electronic distribution and spatial orientation. This structural feature is particularly relevant in the context of drug design, where subtle modifications can significantly alter pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their diverse biological activities. The cyclobutane ring, being a six-membered saturated heterocycle, is known for its stability and ability to engage in various non-covalent interactions with biological targets. When combined with the 2-methylcyclopropyl group, the resulting compound may exhibit enhanced binding affinity or selectivity towards specific enzymes or receptors. This has led to its investigation as a potential lead compound in the discovery of new therapeutic agents.

One of the most compelling aspects of 1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid is its synthetic accessibility. The cyclobutane core can be readily functionalized at the carboxylic acid position, allowing for further derivatization to produce a library of related compounds. This flexibility is crucial in medicinal chemistry, where rapid screening and optimization are essential for identifying promising candidates for drug development. The compound's stability under various reaction conditions also makes it a suitable candidate for multi-step synthetic routes, enabling the introduction of additional functional groups without significant degradation.

Recent studies have begun to explore the biological potential of 1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid and its derivatives. Initial investigations suggest that this compound may possess inhibitory activity against certain enzymes implicated in inflammatory pathways. The unique structural features of the molecule could interact with target proteins in ways that disrupt pathological signaling cascades, offering a novel approach to treating chronic inflammatory diseases. Additionally, the rigid bicyclic framework may enhance oral bioavailability, a critical factor in drug development.

The synthesis of 1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid involves several key steps that highlight the ingenuity of modern organic synthesis techniques. The formation of the cyclobutane ring is typically achieved through intramolecular cyclization reactions, often catalyzed by transition metals or acid/base conditions. Subsequent introduction of the 2-methylcyclopropyl group requires careful consideration to ensure regioselectivity and minimize side reactions. Advances in catalytic methods have greatly improved the efficiency and scalability of these synthetic routes, making it feasible to produce larger quantities of the compound for research purposes.

The chemical properties of 1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid also make it an interesting candidate for applications beyond pharmaceuticals. Its stability and unique structural motifs suggest potential uses in materials science, particularly in the development of polymers or specialty chemicals that require specific steric or electronic properties. The compound's ability to form stable complexes with other molecules could also be exploited in catalysis or as a ligand in coordination chemistry.

In conclusion, 1-(2-methylcyclopropyl)cyclobutane-1-carboxylic acid (CAS No. 2228973-41-7) represents a promising chemical entity with diverse applications in both academia and industry. Its unique structural features, synthetic accessibility, and potential biological activities make it an attractive scaffold for further exploration. As research continues to uncover new methodologies for drug discovery and material design, compounds like this are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.